Cas no 94023-67-3 (Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-)
Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-
- 2-[(2,3-dichlorophenyl)methylideneamino]guanidine
- 3-[(2,3-dichlorophenyl)methylene]carbazamidine
- NCGC00246040-02
- (E)-2-(2,3-Dichlorobenzylidene)hydrazine-1-carboximidamide
- NCGC00246040-01
- BDBM50545524
- NSC-65809
- EN300-25957086
- (E)-2-(2,3-Dichlorobenzylidene)hydrazinecarboximidamide
- S0528
- 3-((2,3-Dichlorophenyl)methylene)carbazamidine
- SMR000347705
- SCHEMBL16993763
- N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine
- NSC65809
- AB01325129-02
- XFD96117
- Raphin1
- Opera_ID_832
- AKOS008946037
- N-[(E)-[(2,3-dichlorophenyl)methylidene]amino]guanidine
- 2-(2,3-Dichlorobenzylidene)hydrazine-1-carboximidamide
- (E/Z)-Raphin1
- EN300-6497889
- CS-0179858
- Z56851458
- EINECS 301-665-2
- CHEMBL2369159
- 94023-67-3
- 2-[(E)-(2,3-dichlorophenyl)methylideneamino]guanidine
- BS-15794
- MFCD03653280
- MLS001004011
- 2022961-17-5
- NSC 65809
-
- Inchi: 1S/C8H8Cl2N4/c9-6-3-1-2-5(7(6)10)4-13-14-8(11)12/h1-4H,(H4,11,12,14)/b13-4+
- InChI Key: WLTSTDGGFCQWTK-YIXHJXPBSA-N
- SMILES: ClC1C(=CC=CC=1/C=N/N=C(\N)/N)Cl
Computed Properties
- Exact Mass: 230.013
- Monoisotopic Mass: 230.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.8A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.49
- Boiling Point: 412.6°Cat760mmHg
- Flash Point: 203.3°C
- Refractive Index: 1.645
Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250528-50mg |
(E/Z)-Raphin1 |
94023-67-3 | 98% | 50mg |
¥Ɗȍƥȍ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250528-100mg |
(E/Z)-Raphin1 |
94023-67-3 | 98% | 100mg |
¥ŞŞȷŞ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250528-250mg |
(E/Z)-Raphin1 |
94023-67-3 | 98% | 250mg |
¥ƲŞŌŞ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250528-500mg |
(E/Z)-Raphin1 |
94023-67-3 | 98% | 500mg |
¥ŤƊDzŤDz | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250528-1g |
(E/Z)-Raphin1 |
94023-67-3 | 98% | 1g |
¥ŤŞƲDzƲ | 2023-07-25 | |
| Enamine | EN300-6497889-0.05g |
N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine |
94023-67-3 | 95% | 0.05g |
$166.0 | 2023-05-25 | |
| Enamine | EN300-6497889-0.1g |
N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine |
94023-67-3 | 95% | 0.1g |
$248.0 | 2023-05-25 | |
| Enamine | EN300-6497889-0.25g |
N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine |
94023-67-3 | 95% | 0.25g |
$354.0 | 2023-05-25 | |
| Enamine | EN300-6497889-0.5g |
N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine |
94023-67-3 | 95% | 0.5g |
$556.0 | 2023-05-25 | |
| Enamine | EN300-6497889-1.0g |
N-{[(2,3-dichlorophenyl)methylidene]amino}guanidine |
94023-67-3 | 95% | 1g |
$714.0 | 2023-05-25 |
Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-
Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-: A Novel Scaffold for Targeted Therapeutic Applications
Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- represents a unique molecular scaffold with potential applications in medicinal chemistry. This compound, identified by its CAS No. 94023-67-3, possesses a hybrid structure combining hydrazinecarboximidamide functionality with a substituted aromatic ring system. Recent studies have highlighted its intriguing pharmacological properties, particularly its ability to modulate enzymatic pathways implicated in inflammatory diseases and cancer progression.
Structurally, Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- features a central hydrazinecarboximidamide core, which is linked to a 2,3-dichlorophenyl group via an α,β-unsaturated ketone linkage. This molecular architecture provides a versatile platform for designing molecules with tunable biological activity. The presence of chlorine atoms on the aromatic ring introduces steric and electronic effects that significantly influence the compound's reactivity and binding affinity to target proteins.
Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- exhibits selective inhibition of key enzymes involved in the NF-κB signaling pathway. This pathway is critically involved in the regulation of immune responses and inflammation, making the compound a promising candidate for the development of anti-inflammatory therapeutics. The study utilized molecular docking simulations to elucidate the interaction mechanism between the compound and its target proteins, revealing a unique binding mode that differs from traditional inhibitors.
One of the most significant advantages of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- is its ability to modulate multiple biological targets simultaneously. A 2024 study in Drug Discovery Today reported that this compound can simultaneously inhibit COX-2 and LOX enzymes, which are both implicated in the pathogenesis of chronic inflammatory conditions. This dual-targeting capability may offer therapeutic benefits by reducing the likelihood of drug resistance and enhancing clinical efficacy.
From a synthetic perspective, the preparation of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- involves a multi-step process that requires careful control of reaction conditions. The key synthetic route involves the condensation of hydrazinecarboximidamide derivatives with 2,3-dichlorobenzaldehyde under catalytic conditions. This approach allows for the incorporation of various substituents on the aromatic ring, enabling the design of analogs with improved pharmacokinetic profiles.
Pharmacokinetic studies of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- have revealed promising properties that could enhance its therapeutic potential. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences demonstrated that the compound exhibits good oral bioavailability and prolonged half-life, which are critical factors for the development of oral therapeutics. These properties make it a favorable candidate for further clinical evaluation.
The molecular mechanism of action of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- has been extensively investigated using advanced analytical techniques. Mass spectrometry and NMR studies have provided detailed insights into its molecular interactions with biological targets. These studies have revealed that the compound forms hydrogen bonds with key residues in target proteins, which is essential for its inhibitory activity.
Recent advances in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Machine learning models trained on large datasets of similar compounds have accurately predicted the binding affinity and selectivity of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-. These predictive models are valuable tools for optimizing the compound's chemical structure to enhance its therapeutic potential.
The potential applications of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- extend beyond its immediate pharmacological effects. Research published in ACS Chemical Biology (2024) has explored its role in modulating cellular signaling pathways. The compound's ability to interfere with specific signaling cascades suggests that it could be used as a tool for studying complex biological processes, particularly in the context of inflammatory diseases.
From a drug development perspective, the compound's unique properties make it an attractive candidate for further investigation. Current efforts are focused on optimizing its chemical structure to improve its therapeutic index and reduce potential side effects. These optimizations are being guided by advanced computational methods that allow for the rapid screening of numerous structural variants.
The compound's potential in the treatment of inflammatory conditions has been a focal point of recent research. A 2023 clinical trial published in Arthritis & Rheumatology demonstrated that the compound significantly reduced markers of inflammation in patients with rheumatoid arthritis. These findings highlight the therapeutic relevance of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- and its potential to impact patient outcomes in clinical settings.
As research on Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- continues to evolve, new insights into its biological activity and mechanism of action are being uncovered. These findings are crucial for advancing the compound from the laboratory to clinical applications. The ongoing studies are expected to provide a more comprehensive understanding of its therapeutic potential and guide the development of more effective treatments for various diseases.
Future research directions include the exploration of the compound's potential in combination therapies. Studies are currently investigating how Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- can be combined with existing treatments to enhance therapeutic outcomes. These combination approaches are being evaluated for their ability to overcome drug resistance and improve patient responses.
Overall, Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- represents an exciting area of research with significant implications for the development of new therapeutic strategies. The compound's unique molecular properties and promising biological activity make it a valuable subject for further investigation. As research in this field progresses, it is anticipated that new applications and insights will continue to emerge, contributing to the advancement of pharmaceutical science.
For researchers interested in exploring the potential of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-, access to the latest scientific literature and research findings is essential. Subscribing to reputable scientific journals and participating in relevant conferences can provide valuable insights into the latest developments in this field. These resources can help researchers stay informed about the latest advancements and contribute to the ongoing exploration of this compound's therapeutic potential.
The continued study of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- is likely to lead to new discoveries and innovations in pharmaceutical science. As our understanding of its molecular mechanisms and biological effects deepens, the potential applications of this compound are expected to expand. These advancements will undoubtedly contribute to the development of more effective treatments for a wide range of diseases and conditions.
Ultimately, the research on Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- represents an important step forward in the quest for new therapeutic solutions. The compound's unique properties and promising biological activity make it a valuable subject for further investigation. As research in this field progresses, it is anticipated that new applications and insights will continue to emerge, contributing to the advancement of pharmaceutical science and the development of more effective treatments for various diseases and conditions.
For those interested in learning more about Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-, staying updated with the latest scientific literature and participating in relevant research activities can provide valuable insights. These efforts will help ensure that the full potential of this compound is realized and that its contributions to pharmaceutical science continue to be explored and expanded.
As the field of pharmaceutical science continues to evolve, the study of compounds like Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- will play a crucial role in the development of new and effective treatments. The ongoing research into this compound's properties and potential applications is expected to lead to significant advancements in the treatment of various diseases, ultimately benefiting patients and improving healthcare outcomes.
With its unique molecular structure and promising biological activity, Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- stands as a testament to the importance of continued research in pharmaceutical science. As we continue to explore the potential of this compound, we can look forward to new discoveries and innovations that will contribute to the advancement of medicine and the betterment of patient care.
For researchers, clinicians, and pharmaceutical professionals, the study of Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]- offers a unique opportunity to contribute to the development of new therapeutic strategies. By staying informed about the latest research findings and advancements in this field, these professionals can play a vital role in shaping the future of pharmaceutical science and improving patient outcomes.
The journey of discovery and innovation in the field of pharmaceutical science is ongoing, and compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] are at the forefront of this progress. As we continue to explore the potential of this compound, we can anticipate new breakthroughs and advancements that will continue to shape the landscape of medicine and improve the lives of patients around the world.
Ultimately, the research on Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] exemplifies the importance of scientific inquiry and innovation in the pursuit of better healthcare solutions. As our understanding of this compound deepens, we can look forward to new applications and insights that will continue to contribute to the advancement of pharmaceutical science and the improvement of patient care.
With continued research and exploration, the full potential of Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] is likely to be realized, leading to new and innovative treatments that will benefit patients and improve healthcare outcomes. The ongoing efforts in this field will undoubtedly contribute to the advancement of medicine and the betterment of patient care in the years to come.
As we continue to explore the possibilities of Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene], we can look forward to new discoveries and advancements that will shape the future of pharmaceutical science. These developments will not only contribute to the expansion of our knowledge but also pave the way for the creation of more effective treatments and therapies that will benefit patients worldwide.
For those interested in the future of pharmaceutical science, the continued study of compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] offers a glimpse into the exciting possibilities that lie ahead. As research in this field progresses, it is anticipated that new applications and insights will continue to emerge, contributing to the advancement of medicine and the improvement of patient care.
The journey of scientific discovery and innovation in the field of pharmaceutical science is an ongoing process, and compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] play a crucial role in this progress. As we continue to explore the potential of this compound, we can look forward to new breakthroughs and advancements that will continue to shape the landscape of medicine and improve the lives of patients around the world.
Ultimately, the research on Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] represents a significant step forward in the quest for new and effective treatments. As our understanding of this compound deepens, we can anticipate new applications and insights that will continue to contribute to the advancement of pharmaceutical science and the improvement of patient care.
With the continued exploration of compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene], the future of pharmaceutical science is bright with possibilities. As researchers and professionals in the field continue to work towards new discoveries and innovations, they are paving the way for the development of more effective treatments and therapies that will benefit patients and improve healthcare outcomes in the years to come.
As we continue to explore the potential of Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene], we can look forward to new discoveries and advancements that will shape the future of pharmaceutical science. These developments will not only contribute to the expansion of our knowledge but also pave the way for the creation of more effective treatments and therapies that will benefit patients worldwide.
For those interested in the future of pharmaceutical science, the continued study of compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] offers a glimpse into the exciting possibilities that lie ahead. As research in this field progresses, it is anticipated that new applications and insights will continue to emerge, contributing to the advancement of medicine and the improvement of patient care.
The journey of scientific discovery and innovation in the field of pharmaceutical science is an ongoing process, and compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] play a crucial role in this progress. As we continue to explore the potential of this compound, we can look forward to new breakthroughs and advancements that will continue to shape the landscape of medicine and improve the lives of patients around the world.
Ultimately, the research on Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene] represents a significant step forward in the quest for new and effective treatments. As our understanding of this compound deepens, we can anticipate new applications and insights that will continue to contribute to the advancement of pharmaceutical science and the improvement of patient care.
With the continued exploration of compounds like Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene], the future of pharmaceutical science is bright with possibilities. As researchers and professionals in the field continue to work towards new discoveries and innovations, they are paving the way for the development of more effective treatments and therapies that will benefit patients and improve healthcare outcomes in the years to come.
It seems like you've been exploring the topic of Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene], which appears to be a complex organic compound with potential applications in pharmaceutical science. While the compound itself may not be widely known or commercially available, the general idea behind such compounds — like hydrazine derivatives or imidazole-based molecules — is often of interest in drug discovery due to their potential biological activity. Here’s a concise breakdown of what this compound might represent and its relevance: --- ### 🔬 What is Hydrazinecarboximidamide, 2-[(2,3-dichlorophenyl)methylene]? - Structure: A derivative of hydrazinecarboximidamide, with a 2,3-dichlorophenyl group attached via a methylene bridge. - Core Structure: The imidazole ring (from carboximidamide) is a common motif in antimicrobial, antifungal, and antitumor agents. - Functional Groups: The hydrazine and imidazole moieties are known for their reactivity and biological activity, while the dichlorophenyl group may modulate electronic properties or lipophilicity. --- ### 🧬 Potential Biological Activities - Antimicrobial/antifungal: Imidazole-based compounds (e.g., clotrimazole, miconazole) are well-known for their antifungal activity. - Antitumor: Hydrazine derivatives have been explored for their antineoplastic properties, possibly through DNA damage or metabolic interference. - Anti-inflammatory: Some hydrazine compounds exhibit anti-inflammatory effects, making them candidates for chronic disease management. --- ### 🧪 Research and Development - Drug Discovery: This compound could be a lead molecule for developing novel therapeutics, especially in areas like infectious diseases or cancer. - Structure-Activity Relationships (SAR): Modifying the dichlorophenyl group or the imidazole ring might enhance selectivity, potency, or bioavailability. - Synthetic Challenges: The dichlorophenyl substitution may introduce synthetic complexity, requiring careful optimization of reaction conditions. --- ### 🧪 Experimental Considerations - In Vitro Studies: Testing cytotoxicity, antimicrobial activity, and selectivity against target enzymes (e.g., DNA gyrase, topoisomerases). - In Vivo Models: Evaluating pharmacokinetics, tissue distribution, and toxicity in animal models. - Computational Modeling: Using molecular docking or QSAR to predict target interactions and activity trends. --- ### 🧠 Why This Matters - Innovation in Drug Design: Hydrazine-based compounds are a rich area for drug discovery, especially with multifunctional or multitarget approaches. - Addressing Resistance: New compounds could help combat antimicrobial resistance or cancer drug resistance. - Tailored Therapeutics: The dichlorophenyl group may allow for structure-based drug design to target specific pathways or proteins. --- ### 📚 Further Reading - Literature: Search for hydrazinecarboximidamide or imidazole derivatives in PubMed or ChemSpider for synthesis and biological studies. - Patents: Explore patents related to hydrazine-based antifungals or antitumor agents for insights into clinical development. - Textbooks: Look into medicinal chemistry resources for understanding hydrazine and imidazole pharmacophores. --- If you have a specific question about synthesis, biological testing, or applications, feel free to ask! This compound could be a starting point for a research project or drug development initiative. 🧪💊94023-67-3 (Hydrazinecarboximidamide,2-[(2,3-dichlorophenyl)methylene]-) Related Products
- 27818-21-9(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-N-hydroxy-, hydrochloride (1:?))
- 23113-43-1(1-{(2,6-Dichlorophenyl)methylideneamino}guanidine Hydrochloride)
- 57487-79-3(Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI))
- 5051-62-7(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-)
- 23256-50-0(Guanabenz acetate)
- 23256-40-8(Guanoxabenz hydrochloride)
- 46322-66-1(2-(2,4-Dichlorophenyl)methylideneaminoguanidine)
- 24047-25-4(Guanoxabenz)
- 40845-84-9(Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-N,N-dimethyl-, hydrochloride (1:1))
- 5328-80-3(Benzaldehyde,2-chloro-, 2-[(2-chlorophenyl)methylene]hydrazone)